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Compound of Interest

Compound Name: Triethylene glycol dicaprylate

Cat. No.: B090476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct toxicological and biocompatibility data for triethylene glycol dicaprylate is

limited in publicly available literature. This guide provides a comprehensive overview based on

data from the closely related substance, triethylene glycol caprate caprylate, the parent

compounds triethylene glycol and caprylic acid, and other relevant glycol esters. The

information herein should be used as a reference for risk assessment and to guide further

investigation.

Executive Summary
Triethylene glycol dicaprylate is a diester of triethylene glycol and caprylic acid. Due to a lack

of extensive direct testing data, its biocompatibility and toxicity profile is primarily inferred from

data on structurally similar compounds and its constituent molecules. Based on available

information for triethylene glycol caprate caprylate, it is classified as harmful if swallowed, a

skin and eye irritant, and may cause respiratory irritation. The parent compound, triethylene

glycol, exhibits low acute toxicity. Caprylic acid is generally considered safe, though it can

cause gastrointestinal upset and has specific contraindications for individuals with medium-

chain acyl-CoA dehydrogenase (MCAD) deficiency. Other esters of triethylene glycol, such as

the diacrylate and dimethacrylate, are known skin irritants and sensitizers, suggesting a

potential for localized reactions with triethylene glycol dicaprylate.
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The toxicological profile of triethylene glycol dicaprylate is extrapolated from data on

triethylene glycol caprate caprylate, triethylene glycol, and caprylic acid.

Acute Toxicity
A Safety Data Sheet for the closely related compound, triethylene glycol caprate caprylate,

indicates it is harmful if swallowed (Acute toxicity, oral, Category 4).[1] The parent compound,

triethylene glycol, has a very low order of acute toxicity via oral, dermal, and inhalation routes.

[2][3] Oral LD50 values in rats for triethylene glycol are reported to be greater than 18,080

mg/kg.[4]

Irritation and Sensitization
Skin Irritation: Triethylene glycol caprate caprylate is classified as causing skin irritation

(Category 2).[1] The parent compound, triethylene glycol, is generally not considered a primary

skin irritant, though prolonged contact may cause temporary irritation.[2][5][6] However, other

diesters of triethylene glycol, such as triethylene glycol diacrylate, are known to cause skin

irritation.[7][8][9]

Eye Irritation: Triethylene glycol caprate caprylate is classified as causing serious eye irritation

(Category 2A).[1] Triethylene glycol may cause temporary or mild eye irritation.[2][5][10][11]

Triethylene glycol diacrylate is also a known eye irritant.[9]

Respiratory Irritation: Triethylene glycol caprate caprylate may cause respiratory irritation.[1]

While triethylene glycol vapors are unlikely to cause harm under normal conditions, high

concentrations of its vapor or aerosol may irritate the respiratory system.[2][5][6][11]

Skin Sensitization: There is no direct data on the skin sensitization potential of triethylene
glycol dicaprylate. However, triethylene glycol diacrylate is known to be a skin sensitizer.[7][8]

[9] Animal and human studies have shown that the parent compound, triethylene glycol, does

not cause skin sensitization.[2]

Genotoxicity and Carcinogenicity
No direct data on the genotoxicity or carcinogenicity of triethylene glycol dicaprylate was

found. The parent compound, triethylene glycol, has not been found to be mutagenic or

genotoxic in various in vitro assays.[12] Published literature suggests that triethylene glycol is
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not carcinogenic in rodent studies.[3] For medium-chain triglycerides, which include caprylic

acid esters, there is no evidence of carcinogenicity.[13]

Reproductive and Developmental Toxicity
Direct data for triethylene glycol dicaprylate is unavailable. For the parent compound,

triethylene glycol, studies in rats and mice did not show significant embryotoxicity or

teratogenicity, although some maternal toxicity was observed at high doses.[3][12]

Data Presentation
Table 1: Hazard Classification for Triethylene Glycol Caprate Caprylate

Endpoint Classification Reference

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[1]

Serious Eye Damage/Irritation

   

Category 2A (Causes serious

eye irritation)
[1]

Respiratory Irritation May cause respiratory irritation [1]

Table 2: Acute Toxicity of Parent Compound: Triethylene Glycol

Species Route LD50/LC50 Reference

Rat Oral > 18,080 mg/kg [4]

Rat Oral 17,000 mg/kg [10]

Rabbit Dermal > 18,080 mg/kg [4]

Rat Inhalation > 5.2 mg/L (4h) [14]

Experimental Protocols
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Detailed experimental protocols for triethylene glycol dicaprylate are not available. The

hazard classifications for triethylene glycol caprate caprylate are based on regulatory

submissions, for which the specific experimental details are not provided in the search results.

For the parent compound, triethylene glycol, standard OECD guidelines for toxicity testing are

generally followed.

A generalized workflow for assessing the biocompatibility of a new chemical entity like

triethylene glycol dicaprylate is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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